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Compound of Interest

Compound Name: Glucolimnanthin

Cat. No.: B1257540 Get Quote

Essential Safety and Handling Guide for
Glucolimnanthin
Disclaimer: No specific Safety Data Sheet (SDS) for Glucolimnanthin is readily available. The

following guidance is based on general laboratory safety protocols for handling non-hazardous

chemical powders. Researchers should always perform a risk assessment before handling any

new substance and consult with their institution's Environmental Health and Safety (EHS)

department.

This guide provides essential safety, handling, and disposal information for Glucolimnanthin
to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling Glucolimnanthin powder, the following personal protective equipment should

be worn to minimize exposure, in accordance with standard laboratory practices.[1][2]
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn at all times in the

laboratory.

Hand Protection Disposable Nitrile Gloves

Inspect for tears or holes

before use. Change gloves if

contaminated.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and personal clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

weighing or handling large

quantities that may generate

dust, a dust mask or work in a

fume hood is recommended.

Operational Plan: Handling and Storage
Handling:

Handle Glucolimnanthin in a well-ventilated area to avoid inhalation of any fine particles.[1]

Avoid contact with skin and eyes.[3]

Minimize dust generation when transferring the powder.

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly sealed container to prevent absorption of moisture.

Keep in a cool, dry, and well-ventilated place away from direct sunlight.

Store away from incompatible materials, such as strong oxidizing agents.
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Glucolimnanthin, in the absence of information to the contrary, can be treated as a non-

hazardous chemical waste. However, disposal regulations can vary.

Solid Waste: Dispose of solid Glucolimnanthin and any contaminated consumables (e.g.,

weigh boats, pipette tips) in a designated chemical waste container.[4][5]

Liquid Waste: If Glucolimnanthin is dissolved in a solvent, the disposal method will be

determined by the hazards of the solvent. Dispose of the solution in the appropriate liquid

hazardous waste container.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. Allow the

container to air dry before disposal in regular trash, or as per your institution's guidelines for

empty chemical containers.[4]

Always consult your institution's EHS department for specific disposal guidelines.[4]

Chemical and Physical Properties
The following table summarizes the known chemical and physical properties of

Glucolimnanthin.

Property Value

Molecular Formula C15H21NO10S2[6]

Molecular Weight 439.5 g/mol [6]

Appearance Assumed to be a white to off-white solid/powder.

Solubility
Expected to be soluble in water and polar

organic solvents.

Synonyms

m-Methoxyglucotropaeolin, m-

Methoxybenzylglucosinolate, 3-Methoxybenzyl-

glucosinolate[7]
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As this document focuses on safety and handling, detailed experimental protocols for specific

applications of Glucolimnanthin are not included. Researchers should develop their own

protocols based on the intended use and perform a thorough risk assessment prior to

commencing any new experiment.

Emergency Procedures: Spill Response Workflow
In the event of a spill of Glucolimnanthin powder, follow the steps outlined in the workflow

below. This procedure is designed for small, manageable spills of a non-hazardous powder. For

large spills, or if you are unsure, evacuate the area and contact your institution's EHS

department.[8][9][10]
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Preparation

Containment & Cleanup

Disposal

Final Steps

Spill Occurs

Alert others in the area

Don appropriate PPE:
- Lab coat
- Gloves

- Safety glasses

Contain the spill to prevent spreading

Gently sweep solid material into a dustpan

Use a damp paper towel to wipe the area

Place all contaminated materials into a sealed bag

Dispose of as chemical waste

Decontaminate reusable equipment

Wash hands thoroughly

Spill Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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